Cas no 220873-86-9 (Longan cerebroside II)

• Product Name: Longan cerebroside II
• CAS No: 220873-86-9
• MF: C₄₈H₉₁NO₉
• MW: 826.237456560135
• CID: 6643806
• PubChem ID: 132487837
• Update Time: 2024-03-02

Longan cerebroside II Chemical and Physical Properties

Names and Identifiers

• 1-O-.BETA.-D-GLUCOPYRANOSYL-(2S*,3R*,4E,8Z)-2-N-((2R)-HYDROXYTETRACOSANOYL)OCTADECASPHINGA-4,8-DIENINE
• CHEMBL4204080
• TETRACOSANAMIDE, N-((1S,2R,3E,7Z)-1-((.BETA.-D-GLUCOPYRANOSYLOXY)METHYL)-2-HYDROXY-3,7-HEPTADECADIEN-1-YL)-2-HYDROXY-, (2R)-
• Longan cerebroside II
• (2R)-N-((1S,2R,3E,7Z)-1-((beta-D-Glucopyranosyloxy)methyl)-2-hydroxy-3,7-heptadecadien-1-yl)-2-hydroxytetracosanamide
• (2R)-N-((1S,2R,3E,7Z)-1-((.BETA.-D-GLUCOPYRANOSYLOXY)METHYL)-2-HYDROXY-3,7-HEPTADECADIEN-1-YL)-2-HYDROXYTETRACOSANAMIDE
• A2JXP6CCT4
• 220873-86-9
• 1-o-beta-D-Glucopyranosyl-(2S*,3R*,4E,8Z)-2-N-((2R)-hydroxytetracosanoyl)octadecasphinga-4,8-dienine
• Tetracosanamide, N-((1S,2R,3E,7Z)-1-((beta-D-glucopyranosyloxy)methyl)-2-hydroxy-3,7-heptadecadien-1-yl)-2-hydroxy-, (2R)-
• UNII-A2JXP6CCT4
• Glucosyl ceramide, longan cerebroside II-

• Inchi： 1S/C48H91NO9/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-25-27-29-31-33-35-37-42(52)47(56)49-40(39-57-48-46(55)45(54)44(53)43(38-50)58-48)41(51)36-34-32-30-28-26-24-16-14-12-10-8-6-4-2/h26,28,34,36,40-46,48,50-55H,3-25,27,29-33,35,37-39H2,1-2H3,(H,49,56)/b28-26-,36-34+/t40-,41+,42+,43+,44+,45-,46+,48+/m0/s1
• InChI Key： WJKBJBJBUDIMHM-YPXPOPQXSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC[C@@H]([C@@H](/C=C/CC/C=C\CCCCCCCCC)O)NC([C@@H](CCCCCCCCCCCCCCCCCCCCCC)O)=O

Computed Properties

• Exact Mass: 825.66938348g/mol
• Monoisotopic Mass: 825.66938348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 58
• Rotatable Bond Count: 40
• Complexity: 981
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.9
• Topological Polar Surface Area: 169Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids